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Compound of Interest

Compound Name: BMS 488043

Cat. No.: B10785880

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource for optimizing the use of BMS-488043 in
preclinical studies. This guide, presented in a question-and-answer format, addresses specific
issues related to experimental design, troubleshooting, and data interpretation.

Frequently Asked Questions (FAQSs)

Q1: What is BMS-488043 and what is its mechanism of action?

Al: BMS-488043 is a small molecule inhibitor of Human Immunodeficiency Virus Type 1 (HIV-
1) entry. It is a first-generation attachment inhibitor that specifically targets the HIV-1 envelope
glycoprotein gp120. By binding to a pocket within gp120, BMS-488043 prevents the initial
attachment of the virus to the CD4 receptor on host T-cells, a critical first step in the viral
lifecycle. This action is non-competitive with CD4 binding.[1]

Q2: What is the primary signaling pathway affected by BMS-488043?

A2: BMS-488043 directly interferes with the initial stage of the HIV-1 entry signaling cascade. It
prevents the conformational changes in gp120 that are necessary for its interaction with the
CD4 receptor. This disruption blocks the subsequent steps of co-receptor (CCR5 or CXCRA4)
binding and membrane fusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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